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Compound of Interest

Compound Name: H-Glu-Obzl

Cat. No.: B555357 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the materials they work with is paramount. This guide provides a detailed overview of the

material safety data for H-Glu-Obzl, also known as L-Glutamic acid γ-benzyl ester, a

compound frequently utilized in peptide synthesis and the development of bioactive molecules.

[1] The following sections present its chemical and physical properties, safety protocols, and

handling procedures to ensure safe and effective use in a laboratory setting.

Physicochemical Properties
H-Glu-Obzl is a derivative of L-Glutamic acid and serves as a critical building block in the

synthesis of complex peptides and other biologically active compounds.[1] Its physical and

chemical characteristics are summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₄ [1][2]

Molecular Weight 237.25 g/mol [2]

Appearance White to off-white powder/solid [1][3][4][5]

Melting Point 162 - 167 °C / 323.6 - 332.6 °F [3][4][5]

181-182 °C [6]

Odor Odorless [3][4][5]

Optical Activity
[α]20/D +19±2°, c = 1% in

acetic acid

Purity ≥99.0% (T)

≥ 98% (HPLC) [1]

CAS Number 1676-73-9 [1][2][7]

Hazard Identification and Safety
According to the available safety data sheets, H-Glu-Obzl is not classified as a hazardous

substance under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[4][5]

However, some sources indicate potential for skin, eye, and respiratory irritation.[6] It is

essential to handle the material with appropriate care and use personal protective equipment.

GHS Hazard Statements:

H302: Harmful if swallowed[6]

H315: Causes skin irritation[6][8]

H319: Causes serious eye irritation[6][8]

H335: May cause respiratory irritation[6]

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray[6]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell[6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water[6]

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[6]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of H-Glu-Obzl.

Handling: Avoid contact with skin, eyes, and clothing.[3][4] Do not breathe dust.[9] Ensure

adequate ventilation.[3][4] Wash hands thoroughly after handling.[4][9]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[4][9] For

maintaining product quality, it is recommended to keep it refrigerated at 2-8°C.[4]

Incompatible Materials: Oxidizing agents.[4]

Emergency and First Aid Procedures
In case of exposure, the following first aid measures should be taken. Immediate medical

attention is required in some cases.[3][4]
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Exposure Route First Aid Action

Medical Attention

Inhalation Move to Fresh Air

Skin_Contact Wash with Soap & Water

Eye_Contact Rinse with Plenty of Water
(at least 15 mins)

Ingestion Do Not Induce Vomiting

Give Artificial Respiration
(if not breathing)

Seek Immediate
Medical Attention

Remove Contaminated Clothing if irritation persists

Remove Contact Lenses

Drink Plenty of Water

Click to download full resolution via product page

First Aid Procedures for H-Glu-Obzl Exposure.

Spill and Disposal Procedures
In the event of a spill, appropriate containment and disposal methods must be followed.

Personal Precautions: Use personal protective equipment, including splash goggles, a full

suit, a dust respirator, boots, and gloves.[9] Ensure adequate ventilation.[3][4]

Spill Containment: For small spills, use appropriate tools to place the material into a suitable

waste disposal container.[9] For large spills, shovel the material into a convenient waste

disposal container.[9]

Disposal: Dispose of the material in accordance with local, state, and federal regulations.
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Spill_Occurs

Ensure Adequate Ventilation

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Contain the Spill

Sweep or Shovel Material
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste According to
Regulations

Click to download full resolution via product page

Workflow for Responding to a Spill of H-Glu-Obzl.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding

environment, such as carbon dioxide or dry chemical extinguishers for small fires, and water

spray, fog, or foam for large fires.[3][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b555357?utm_src=pdf-body-img
https://www.benchchem.com/product/b555357?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22184&PLANT=d__ALF
https://www.peptide.com/custdocs/MSDS%20AHE106%20H-Glu(OBzl)%20HCl.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen

oxides (NOx).[4][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Toxicological and Ecological Information
Acute Toxicity: No acute toxicity information is available for this product.[3]

Environmental Hazards: The product contains no substances known to be hazardous to the

environment or that are not degradable in wastewater treatment plants.[3]

Disclaimer: This document is intended as an in-depth technical guide and is based on publicly

available Material Safety Data Sheets. It is not a substitute for the official MSDS provided by

the manufacturer. Researchers should always consult the original MSDS for the most current

and complete information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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